Cas no 307514-06-3 (7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one)

• Product Name: 7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• CAS No: 307514-06-3
• MF: C₁₃H₇ClO₃S
• MW: 278.710881471634
• CID: 3068711
• PubChem ID: 727741
• Update Time: 2025-04-21

7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one
• CHEMBL4546032
• HMS1612A05
• STK842133
• AKOS001074035
• 307514-06-3
• Oprea1_733505
• SR-01000424027-1
• G42263
• BIM-0036799.P001
• 7-(3-chlorophenyl)-5-hydroxy-1,3-benzoxathiol-2-one
• EN300-04226
• CCG-16141
• 7-(3-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• Z56862245
• AG-690/12377382
• SCHEMBL6001607
• CBMicro_037011
• C13H7ClO3S
• SR-01000424027
• Oprea1_285498
• 7-(3-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

• Inchi： 1S/C13H7ClO3S/c14-8-3-1-2-7(4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H
• InChI Key： VPTFYMNILPYFRK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(=CC2=C1OC(=O)S2)O

Computed Properties

• Exact Mass: 277.9804429Da
• Monoisotopic Mass: 277.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes